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Compound of Interest

Compound Name:
4-Bromo-3',4'-

dichlorobenzophenone

CAS No.: 844879-06-7

Cat. No.: B1271398

Get Quote

This guide provides an in-depth technical overview of (4-bromophenyl)(3,4-

dichlorophenyl)methanone, a halogenated benzophenone derivative. This document is

intended for researchers, scientists, and professionals in drug development and materials

science who are interested in the synthesis, properties, and potential applications of this

compound class. We will delve into the causality behind experimental choices, ensuring a

thorough understanding of the underlying chemical principles.

Introduction: The Significance of the Benzophenone
Scaffold
The benzophenone framework is a ubiquitous and highly versatile scaffold in medicinal

chemistry and materials science.[1][2] Naturally occurring and synthetic benzophenones exhibit

a wide array of biological activities, including anti-inflammatory, anticancer, antimicrobial, and

antiviral properties.[1][3][4] Furthermore, their unique photochemical properties make them

valuable as photoinitiators in polymerization processes.[1] The strategic placement of halogen

substituents on the phenyl rings of the benzophenone core can significantly modulate its

physicochemical and biological properties, making compounds like (4-bromophenyl)(3,4-
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dichlorophenyl)methanone attractive targets for novel drug discovery and material science

applications.[3]

Chemical Identity and Properties
The formal IUPAC name for the topic compound is (4-bromophenyl)(3,4-

dichlorophenyl)methanone. This name unambiguously defines the connectivity of the atoms

within the molecule.

Property Value Source

Molecular Formula C₁₃H₇BrCl₂O Calculated

Molecular Weight 330.01 g/mol Calculated

Canonical SMILES
C1=CC(=CC=C1C(=O)C2=CC

(=C(C=C2)Cl)Cl)Br
Deduced

InChI Key (Predicted) Not available

CAS Number Not assigned Not available

Note: As of the writing of this guide, a specific CAS number has not been assigned to this

compound, and experimental data on its physical properties are not readily available in public

databases. The properties of similar halogenated benzophenones suggest it is likely a solid at

room temperature.

Synthesis of (4-bromophenyl)(3,4-
dichlorophenyl)methanone
The most logical and widely employed method for the synthesis of diaryl ketones such as (4-

bromophenyl)(3,4-dichlorophenyl)methanone is the Friedel-Crafts acylation.[5][6] This

electrophilic aromatic substitution reaction involves the acylation of an aromatic ring with an

acyl halide or anhydride in the presence of a strong Lewis acid catalyst.

For the synthesis of our target molecule, the most direct approach is the Friedel-Crafts

acylation of 1,2-dichlorobenzene with 4-bromobenzoyl chloride, catalyzed by aluminum

chloride (AlCl₃).
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Mechanistic Rationale
The mechanism of the Friedel-Crafts acylation is a well-established example of electrophilic

aromatic substitution. The key steps are:

Formation of the Acylium Ion: The Lewis acid catalyst, AlCl₃, coordinates to the chlorine atom

of the 4-bromobenzoyl chloride. This polarization weakens the C-Cl bond, leading to its

cleavage and the formation of a resonance-stabilized acylium ion. This highly electrophilic

species is the key reactant.

Electrophilic Attack: The electron-rich π-system of the 1,2-dichlorobenzene ring acts as a

nucleophile, attacking the electrophilic carbon of the acylium ion. This step forms a

resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex.

Deprotonation and Aromatization: A weak base, typically the [AlCl₄]⁻ complex, abstracts a

proton from the carbon atom bearing the new acyl group. This restores the aromaticity of the

ring and regenerates the Lewis acid catalyst (in theory, though it is consumed by

complexation with the product).

Work-up: An aqueous work-up is necessary to decompose the aluminum chloride complex

with the ketone product and to remove any remaining catalyst.

Click to download full resolution via product page

Detailed Experimental Protocol
Disclaimer: This is a representative protocol and should be adapted and optimized based on

laboratory conditions and scale. Appropriate personal protective equipment (PPE) must be

worn at all times.

Materials:

1,2-Dichlorobenzene

4-Bromobenzoyl chloride
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Anhydrous Aluminum Chloride (AlCl₃)

Dichloromethane (DCM), anhydrous

Hydrochloric acid (HCl), concentrated

Sodium bicarbonate (NaHCO₃), saturated solution

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Ethanol or Hexane for recrystallization

Procedure:

Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a reflux condenser with a drying tube (e.g., filled with CaCl₂), and a nitrogen inlet is

charged with anhydrous aluminum chloride (1.2 equivalents) and anhydrous

dichloromethane. The suspension is cooled to 0 °C in an ice bath.

Addition of Reactants: 4-Bromobenzoyl chloride (1.0 equivalent) is dissolved in a minimal

amount of anhydrous DCM and added dropwise to the stirred AlCl₃ suspension. Following

this, 1,2-dichlorobenzene (1.1 equivalents) is added dropwise, maintaining the temperature

at 0 °C.

Reaction Progression: After the addition is complete, the reaction mixture is allowed to warm

to room temperature and then heated to reflux (approximately 40 °C for DCM) for 2-4 hours.

The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

Quenching: The reaction mixture is cooled to 0 °C and slowly quenched by the dropwise

addition of crushed ice, followed by concentrated HCl. This step is highly exothermic and

should be performed with caution in a well-ventilated fume hood.

Work-up and Extraction: The organic layer is separated, and the aqueous layer is extracted

twice with DCM. The combined organic layers are washed successively with water, saturated

sodium bicarbonate solution, and brine.
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Drying and Solvent Removal: The organic layer is dried over anhydrous magnesium sulfate

or sodium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary

evaporator.

Purification: The crude product is purified by recrystallization from a suitable solvent system,

such as ethanol or a hexane/ethyl acetate mixture, to yield the pure (4-bromophenyl)(3,4-

dichlorophenyl)methanone.
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Potential Applications
While specific applications for (4-bromophenyl)(3,4-dichlorophenyl)methanone have not been

extensively reported, its structural features suggest potential utility in several areas:

Medicinal Chemistry: As a scaffold, it can be a precursor for the synthesis of more complex

molecules with potential therapeutic activities. The halogen atoms provide sites for further

functionalization through cross-coupling reactions. The benzophenone core itself is

associated with a range of bioactivities.[1][2][3]

Agrochemicals: Halogenated aromatic compounds are frequently used in the development of

new pesticides and herbicides.

Materials Science: Substituted benzophenones can be used as photoinitiators in UV-curing

applications, such as in inks, coatings, and adhesives. The heavy atoms (Br, Cl) may also

impart interesting photophysical properties.

Safety and Handling
General safety precautions for handling halogenated aromatic ketones should be followed. This

information is based on similar compounds and should be used as a guideline.
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Hazard Category Description Precautionary Measures

Acute Toxicity

May be harmful if swallowed,

inhaled, or absorbed through

the skin.

Avoid ingestion, inhalation, and

skin contact. Use in a well-

ventilated area.

Skin Irritation May cause skin irritation.
Wear protective gloves and

clothing.

Eye Irritation
May cause serious eye

irritation.

Wear safety glasses or

goggles.

Environmental Hazard

Halogenated organic

compounds can be persistent

in the environment and may be

toxic to aquatic life.

Avoid release to the

environment. Dispose of waste

according to local regulations.

Handling:

Use in a well-ventilated chemical fume hood.

Avoid generating dust.

Keep away from incompatible materials such as strong oxidizing agents.[7]

Store in a tightly sealed container in a cool, dry place.

Conclusion
(4-bromophenyl)(3,4-dichlorophenyl)methanone is a halogenated benzophenone with

significant potential as a building block in medicinal chemistry and materials science. Its

synthesis via Friedel-Crafts acylation is a robust and well-understood process. The strategic

incorporation of bromo and chloro substituents offers opportunities for further chemical

modification and the tuning of its properties for specific applications. As with any novel

chemical entity, further research is warranted to fully characterize its physical, chemical, and

biological properties.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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